First sequential Mukaiyama–Michael reaction/crossed-Claisen condensation using two molar ketene silyl acetals and one molar α,β-unsaturated esters promoted by a NaOHcatalyst†

Chemical Communications Pub Date: 2010-07-02 DOI: 10.1039/C0CC01110J

Abstract

The NaOH-catalyzed first sequential Mukaiyama–Michael reaction/crossed-Claisen condensation is developed using two molar ketene silyl acetals and one molar α,β-unsaturated esters in either a stepwise or one-pot manner.

Graphical abstract: First sequential Mukaiyama–Michael reaction/crossed-Claisen condensation using two molar ketene silyl acetals and one molar α,β-unsaturated esters promoted by a NaOH catalyst
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